N-[1-[(cyclooctylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide

• Molecular Formula: C24H30N2O2S
• Molecular Weight: 410.6 g/mol
• IUPAC Name: N-[(Z)-3-(cyclooctylamino)-3-oxo-1-thiophen-2-ylprop-1-en-2-yl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C24H30N2O2S/c1-17-12-13-19(15-18(17)2)23(27)26-22(16-21-11-8-14-29-21)24(28)25-20-9-6-4-3-5-7-10-20/h8,11-16,20H,3-7,9-10H2,1-2H3,(H,25,28)(H,26,27)/b22-16-
• InChI Key: ONUVAUJITHSVLI-JWGURIENSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)N/C(=C\C2=CC=CS2)/C(=O)NC3CCCCCCC3)C
• SMILES: CC1=C(C=C(C=C1)C(=O)NC(=CC2=CC=CS2)C(=O)NC3CCCCCCC3)C

Description

N-[1-[(cyclooctylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide, also known as CTAVB, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. CTAVB belongs to the class of compounds called vinca alkaloids, which are known for their antitumor properties.

Mechanism of Action

The mechanism of action of N-[1-[(cyclooctylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide is not fully understood, but it is thought to involve the disruption of microtubule function. Microtubules are essential for cell division, and vinca alkaloids like this compound inhibit microtubule function, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its antitumor activity, this compound has been shown to have anti-inflammatory and analgesic effects. This compound has also been shown to have neuroprotective effects, which may have implications for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-[1-[(cyclooctylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide is that it has been shown to have low toxicity in animal models. This makes it an attractive candidate for further preclinical and clinical development. However, one limitation of this compound is that it is a relatively new compound, and more research is needed to fully understand its potential therapeutic applications.

Future Directions

There are several future directions for research on N-[1-[(cyclooctylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide. One area of interest is the development of this compound analogs with improved pharmacological properties. Another area of interest is the investigation of this compound in combination with other anticancer agents, which may enhance its antitumor activity. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in a variety of diseases.

Synthesis Methods

The synthesis of N-[1-[(cyclooctylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide involves several steps, starting with the synthesis of the intermediate compound, 2-(2-thienyl)vinylamine. The intermediate is then reacted with cyclooctanoyl chloride to form N-[1-[(cyclooctylamino)carbonyl]-2-(2-thienyl)vinyl]amine. The final step involves the reaction of N-[1-[(cyclooctylamino)carbonyl]-2-(2-thienyl)vinyl]amine with 3,4-dimethylbenzoyl chloride to form this compound.

Scientific Research Applications

N-[1-[(cyclooctylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide has been studied extensively for its potential therapeutic applications, particularly in the treatment of cancer. In vitro studies have shown that this compound has antitumor activity against a variety of cancer cell lines, including breast, colon, and lung cancer cells. This compound has also been shown to inhibit the growth of tumors in animal models.